Cas no 1216166-48-1 (Benzenepentanoic acid, 5-fluoro-2-methoxy-)

• Product Name: Benzenepentanoic acid, 5-fluoro-2-methoxy-
• CAS No: 1216166-48-1
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• CID: 4510311
• PubChem ID: 93184617
• Update Time: 2025-04-24

Benzenepentanoic acid, 5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanoic acid, 5-fluoro-2-methoxy-
• 1216166-48-1
• SY364762
• 5-(5-Fluoro-2-methoxyphenyl)pentanoic Acid

• Inchi： 1S/C12H15FO3/c1-16-11-7-6-10(13)8-9(11)4-2-3-5-12(14)15/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： JDXUPMAELBQZJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCCCC(=O)O)OC

Computed Properties

• Exact Mass: 226.10052250Da
• Monoisotopic Mass: 226.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų